3-(4-Propylsulfonylpiperazin-1-yl)propan-1-amine;dihydrochloride

• IUPAC Name: 3-(4-propylsulfonylpiperazin-1-yl)propan-1-amine;dihydrochloride
• InChI: InChI=1S/C10H23N3O2S.2ClH/c1-2-10-16(14,15)13-8-6-12(7-9-13)5-3-4-11;;/h2-11H2,1H3;2*1H
• InChI Key: XWHGUBKKBOKLDP-UHFFFAOYSA-N
• Canonical SMILES: CCCS(=O)(=O)N1CCN(CC1)CCCN.Cl.Cl
• Molecular Formula: C10H25Cl2N3O2S
• Molecular Weight: 322.3 g/mol
• CAS No.: 2551115-54-7

Description

3-(4-Propylsulfonylpiperazin-1-yl)propan-1-amine;dihydrochloride is a useful research compound. Its molecular formula is C10H25Cl2N3O2S and its molecular weight is 322.29. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Microbial Studies

Research involving the synthesis of new chemical derivatives, such as piperazine and benzothiazole derivatives, has been conducted to evaluate their antibacterial and antifungal activities. These studies involve complex chemical syntheses to produce compounds with potential applications in treating microbial infections. For example, Patel and Agravat (2007) synthesized 2-(p-aminophenylsulfonamido) substituted benzothiazoles and evaluated their antimicrobial properties, showcasing the utility of such compounds in developing new antimicrobial agents (Patel & Agravat, 2007).

Chemical Modification and Functionalization

Studies by Sakamoto et al. (2006) focused on the use of sulfonyl groups as activating and protecting agents for amines. The research demonstrated the chemical versatility of sulfonyl chloride derivatives in modifying amines, highlighting their stability and reactivity under various conditions. This work underscores the importance of such chemical modifications in the synthesis of complex organic molecules (Sakamoto et al., 2006).

Development of Fluorescent Probes

Rodríguez et al. (2017) developed a BODIPY-fluorophore-based probe for in vivo biodistribution studies of a new anti-Chagas agent. This study illustrates the application of chemical synthesis in creating tools for biological and medical research, enabling the tracking of drug distribution within living organisms (Rodríguez et al., 2017).

Synthesis of Antimicrobial Agents

Vinaya et al. (2009) explored the synthesis and antimicrobial activity of piperidine derivatives against pathogens affecting tomato plants. Their work provides insights into the design and synthesis of new chemical entities with potential applications in agriculture and plant protection (Vinaya et al., 2009).

Polymeric Material Modification

Aly and El-Mohdy (2015) reported on the modification of poly vinyl alcohol/acrylic acid hydrogels through condensation reactions with amine compounds, enhancing their thermal stability and introducing antibacterial and antifungal properties. This research demonstrates the potential of chemical modifications in developing materials with improved properties for medical applications (Aly & El-Mohdy, 2015).